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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties of
Rofleponide 21-palmitate, a synthetic glucocorticoid. The information is curated for
researchers, scientists, and professionals involved in drug development. This document
summarizes key chemical data, outlines experimental protocols based on analogous
compounds, and visualizes the relevant biological pathway.

Core Chemical Properties

Rofleponide 21-palmitate is a lipophilic ester prodrug of Rofleponide, a potent synthetic
corticosteroid. The addition of the palmitate ester at the 21-position enhances its lipophilicity,
which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Quantitative Chemical Data

The following tables summarize the key chemical and physical properties of Rofleponide 21-
palmitate and its active moiety, Rofleponide. Due to the limited availability of experimental data
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for Rofleponide 21-palmitate, some properties are computed or inferred from its parent

compound and similar corticosteroid esters.

Table 1: Chemical Properties of Rofleponide 21-Palmitate

Property

Value

Source

Molecular Formula

C41H64F207

PubChem[1]

Molecular Weight

706.9 g/mol

PubChem[1]

CAS Number

144653-57-6

MedKoo Biosciences|2]

IUPAC Name

[2-
[(1S,2S,4R,6R,8S,9S5,11S,12R
,13S,19S)-12,19-difluoro-11-
hydroxy-9,13-dimethyl-16-oxo-
6-propyl-5,7-
dioxapentacyclo[10.8.0.02,°.0%,
8.013,28)icos-17-en-8-yl]-2-

oxoethyl] hexadecanoate

PubChem[1]

Synonyms

Rofleponide 21-palmitate,
8KB3J5M6UG,
SCHEMBL29714128,
PD201595, HY-169801

PubChem[1]

Appearance

White to Pale Yellow Solid
(based on Dexamethasone 21-

Palmitate)

BOC Sciences[3]

Table 2: Physicochemical Properties of Rofleponide 21-Palmitate (Experimental and

Estimated)
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Property Value Source/Note

Based on Dexamethasone 21-

Melting Point 60-65°C (estimated) )
Palmitate[3]
N ) ] Based on Dexamethasone 21-

Boiling Point 710.1+60.0°C (estimated) )

Palmitate[3]
Solubility Soluble in DMSO. MedKoo Biosciences|[4]
XLogP3 11 PubChem (Computed)[1]
Table 3: Chemical Properties of Rofleponide (Active Moiety)

Property Value Source

Molecular Formula C25H34F206 PubChem[5]

Molecular Weight 468.53 g/mol TargetMol[6]

CAS Number 144459-70-1 MedchemExpress[7]
(1S,2S,4R,6R,8S,9S,11S,12R,
13S,19S)-12,19-difluoro-11-
hydroxy-8-(2-

IUPAC Name hydroxyacetyl)-9,13-dimethyl- PubChem[5]
6-propyl-5,7-
dioxapentacyclo[10.8.0.02,°.0%,
8.013,28)icos-17-en-16-one

. DMSO: 50 mg/mL (106.72
Solubility TargetMol[6]

mM)

Experimental Protocols

Detailed experimental protocols for Rofleponide 21-palmitate are not readily available in the
public domain. Therefore, the following sections provide representative methodologies for the
synthesis, purification, and analysis of corticosteroid esters, based on established procedures
for structurally similar compounds like dexamethasone 21-palmitate and clobetasol propionate.
These protocols are intended to serve as a foundational guide for researchers.
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Synthesis of Corticosteroid 21-Palmitate
(Representative Protocol)

This protocol describes a general method for the esterification of a corticosteroid at the 21-
hydroxyl group with palmitoyl chloride, a common method for producing lipophilic prodrugs.[8]

Materials:

Corticosteroid (e.g., Rofleponide)

» Palmitoyl chloride

» Pyridine (or another suitable base)

¢ Dichloromethane (DCM) or other inert solvent

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

 Silica gel for column chromatography

+ Hexane and Ethyl Acetate (for chromatography)

Procedure:

Dissolve the corticosteroid in anhydrous dichloromethane in a round-bottom flask under an
inert atmosphere (e.g., nitrogen or argon).

e Cool the solution to 0°C in an ice bath.

e Add pyridine to the solution, followed by the dropwise addition of palmitoyl chloride.

o Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring
the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.
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o Separate the organic layer, wash it sequentially with water and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purification of Corticosteroid 21-Palmitate
(Representative Protocol)

Purification of the synthesized ester is crucial to remove unreacted starting materials and
byproducts. Column chromatography is a standard method for this purpose.[9]

Procedure:

» Prepare a silica gel column packed with a slurry of silica in hexane.

» Dissolve the crude Rofleponide 21-palmitate in a minimal amount of dichloromethane.
e Load the concentrated crude product onto the pre-equilibrated silica gel column.

» Elute the column with a gradient of ethyl acetate in hexane, starting with a low polarity
mixture and gradually increasing the concentration of ethyl acetate.

o Collect fractions and analyze them by TLC to identify those containing the pure product.

» Combine the pure fractions and evaporate the solvent under reduced pressure to yield the
purified Rofleponide 21-palmitate.

 Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,
ethanol/water).

Analytical Characterization by HPLC (Representative
Protocol)

High-Performance Liquid Chromatography (HPLC) is a standard analytical technique for
assessing the purity and quantifying corticosteroid esters.[10][11]

Instrumentation and Conditions:
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e HPLC System: A standard HPLC system equipped with a UV detector.

e Column: Areverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).

o Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A typical starting
point could be 85:15 (v/v) acetonitrile:water.[11]

o Flow Rate: 1.0 mL/min.

o Detection Wavelength: 240 nm.[12]

* Injection Volume: 10-20 pL.

Column Temperature: 25-30°C.
Procedure:

o Prepare a stock solution of the purified Rofleponide 21-palmitate in a suitable solvent (e.g.,
acetonitrile or methanol).

o Prepare a series of calibration standards by diluting the stock solution.
* Inject the standards and the sample solution into the HPLC system.
e Record the chromatograms and determine the retention time and peak area of the analyte.

o Construct a calibration curve by plotting the peak area against the concentration of the
standards.

o Determine the concentration of Rofleponide 21-palmitate in the sample by interpolating its
peak area on the calibration curve.

Signaling Pathway and Mechanism of Action

Rofleponide, as a glucocorticoid, exerts its effects by modulating gene expression through the
glucocorticoid receptor (GR). The following diagram illustrates the generalized signaling
pathway for glucocorticoids.
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Caption: Generalized Glucocorticoid Receptor Signaling Pathway.

Upon entering the cell, a glucocorticoid like Rofleponide binds to the cytosolic glucocorticoid
receptor (GR), which is part of an inactive complex with heat shock protein 90 (HSP90). This
binding event causes the dissociation of HSP90, leading to the activation of the GR. The
activated GR then translocates into the nucleus, where it dimerizes and binds to specific DNA
sequences known as glucocorticoid response elements (GRES). This interaction modulates the
transcription of target genes, leading to the anti-inflammatory and immunosuppressive effects
characteristic of glucocorticoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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